Cas no 2228848-08-4 (2-(3-ethylthiophen-2-yl)-2-oxoacetic acid)

• Product Name: 2-(3-ethylthiophen-2-yl)-2-oxoacetic acid
• CAS No: 2228848-08-4
• MF: C₈H₈O₃S
• MW: 184.212321281433
• CID: 6381738
• PubChem ID: 67228966
• Update Time: 2025-10-23

2-(3-ethylthiophen-2-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylthiophen-2-yl)-2-oxoacetic acid
• EN300-1731991
• 2228848-08-4
• SCHEMBL1961866

• Inchi： 1S/C8H8O3S/c1-2-5-3-4-12-7(5)6(9)8(10)11/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： BBQVEHKQTYVHDX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(C(=O)O)=O)CC

Computed Properties

• Exact Mass: 184.01941529g/mol
• Monoisotopic Mass: 184.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-ethylthiophen-2-yl)-2-oxoacetic acid

Comprehensive Overview of 2-(3-ethylthiophen-2-yl)-2-oxoacetic acid (CAS No. 2228848-08-4)

2-(3-ethylthiophen-2-yl)-2-oxoacetic acid (CAS No. 2228848-08-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique thiophene and oxoacetic acid functional groups, offers a versatile scaffold for synthesizing novel derivatives with potential applications in drug discovery and industrial chemistry. Its molecular structure, combining an ethyl-substituted thiophene ring with a reactive 2-oxoacetic acid moiety, makes it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-(3-ethylthiophen-2-yl)-2-oxoacetic acid has surged due to their role in developing small-molecule therapeutics and functional materials. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance solutions. The compound's CAS No. 2228848-08-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

The synthesis of 2-(3-ethylthiophen-2-yl)-2-oxoacetic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and oxidation processes. Its thiophene-based structure contributes to enhanced electron delocalization, making it useful in organic electronics and photovoltaic materials. This aligns with the global push toward sustainable energy solutions, where such compounds are explored for organic solar cells and conductive polymers.

From a pharmacological perspective, derivatives of 2-(3-ethylthiophen-2-yl)-2-oxoacetic acid have shown promise in modulating enzyme activity and cellular signaling pathways. Its carboxylic acid group allows for further derivatization, enabling the creation of prodrugs or bioconjugates. These properties are critical in addressing drug delivery challenges, a hot topic in biopharmaceutical innovation.

In the context of green chemistry, researchers are optimizing the synthesis of CAS No. 2228848-08-4 to reduce environmental impact. Solvent-free reactions and catalytic methods are being investigated to enhance atom economy and minimize waste. This resonates with the broader industry shift toward eco-friendly manufacturing practices, a priority for regulatory bodies and consumers alike.

Analytical characterization of 2-(3-ethylthiophen-2-yl)-2-oxoacetic acid relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with quality control standards essential for GMP production. The compound's stability under various storage conditions is also a key consideration for industrial applications.

As the scientific community continues to explore thiophene derivatives, 2-(3-ethylthiophen-2-yl)-2-oxoacetic acid stands out for its structural adaptability and functional diversity. Future research may uncover its utility in neurological disorders or metabolic disease treatments, areas where heterocyclic scaffolds are increasingly valuable. Its CAS No. 2228848-08-4 will likely remain a focal point in patent filings and journal publications for years to come.